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Compound of Interest

Compound Name: Perfluorooctadecanoic acid

Cat. No.: B101006 Get Quote

Essential protocols for the safe handling, personal protective equipment (PPE) selection, and

disposal of Perfluorooctadecanoic Acid (PFDA) are critical for protecting researchers and the

environment. As a persistent "forever chemical" within the per- and polyfluoroalkyl substances

(PFAS) family, PFDA's potential for bioaccumulation and long-term environmental impact

necessitates stringent safety measures. This guide provides immediate, actionable steps for

laboratory professionals to minimize exposure risks and ensure compliant disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense
A thorough risk assessment is paramount before handling PFDA to ensure the selection of

appropriate PPE. The following table summarizes the recommended equipment based on

current safety data.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face
Safety goggles and/or face

shield

Must meet EN166 (Europe) or

ANSI Z87.1 (US) standards. A

face shield is recommended

when there is a risk of

splashing.[1]

Hands Chemical-resistant gloves

Nitrile, Butyl, FKM (Viton®), or

multilayer laminate gloves are

recommended for PFAS.[1][2]

Always check with the

manufacturer for specific

breakthrough times.

Body
Lab coat or chemical-resistant

suit

A fully buttoned lab coat is the

minimum requirement.[1] For

tasks with a higher risk of

exposure, liquid-tight chemical

suits (Category III, Types

3/4/6) are advised.[1][2]

Respiratory

Air-purifying respirator or Self-

Contained Breathing

Apparatus (SCBA)

For dusts and aerosols, FFP3

filtering facepieces or masks

with P3 filters are

recommended.[1][2] In cases

of insufficient ventilation or

high concentrations, a positive-

pressure, full-facepiece SCBA

is necessary.

Feet Chemical-resistant footwear

Closed-toe shoes are

mandatory. For larger scale

operations or spill response,

chemical-resistant boots or

disposable overshoes are

recommended.[1]
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Experimental Protocol: Step-by-Step Handling of
Perfluorooctadecanoic Acid
Adherence to a strict operational workflow is crucial to minimize the risk of exposure and

contamination.

1. Preparation and Engineering Controls:

Ventilation: Always handle Perfluorooctadecanoic acid in a well-ventilated area, preferably

within a certified chemical fume hood.[3]

Pre-use Inspection: Before starting any work, inspect all PPE for any signs of damage or

degradation.

Emergency Equipment: Ensure that an emergency eye wash station and safety shower are

readily accessible.[4]

2. Donning PPE:

Hand Hygiene: Thoroughly wash and dry hands.

Footwear: Put on chemical-resistant boots or shoe covers if the risk assessment deems it

necessary.

Body Protection: Don a lab coat or chemical-resistant suit, ensuring it is properly fastened.

Respiratory Protection: If required, perform a fit check on the respirator before entering the

work area.

Eye and Face Protection: Put on safety goggles. If there is a splash risk, add a face shield.

Gloves: Wear the appropriate chemical-resistant gloves, ensuring they are pulled over the

cuffs of the lab coat.

3. Handling the Chemical:

Avoid direct contact with skin and eyes.[5][6]
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Prevent the formation of dust and aerosols.[5]

Use non-sparking tools to prevent fire hazards from electrostatic discharge.[5]

Do not eat, drink, or smoke in the handling area.[4][6]

4. Doffing PPE:

Gloves: Remove gloves first, turning them inside out to trap any contamination.

Hand Hygiene: Perform hand hygiene.

Body Protection: Remove the lab coat or suit by rolling it away from the body to avoid

contact with the contaminated exterior.

Eye and Face Protection: Remove the face shield and goggles.

Respiratory Protection: Remove the respirator.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Emergency Spill Protocol
In the event of a spill, immediate and decisive action is required.

Evacuate and Isolate: Immediately clear and isolate the spill area.[3]

Alert: Notify colleagues and the designated safety officer.

Ventilate: Ensure the area is well-ventilated.[1]

PPE: Don the appropriate PPE, including respiratory protection, before re-entering the area.

[1]

Containment: For solid spills, use an absorbent material to contain and collect the

substance. For liquid spills, use absorbent paper.[1][3]

Cleaning: Carefully sweep or wipe up the material and place it in a sealed, labeled container

for disposal.[1] Decontaminate the affected surfaces with 60-70% ethanol or acetone,
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followed by a thorough wash with soap and water.[3]

Disposal: All contaminated materials, including cleaning supplies and PPE, must be

disposed of as hazardous waste.[1][3]

Disposal Plan: Managing Perfluorooctadecanoic
Acid Waste
All waste containing PFDA is considered hazardous and must be managed according to

institutional and local regulations.[1]

Segregation: Keep PFDA waste separate from all other waste streams to prevent cross-

contamination.[3]

Collection: Use designated, leak-proof containers that are clearly labeled with "Hazardous

Waste" and the full chemical name.[3]

Disposal Methods: Do not dispose of PFDA down the drain or with regular trash.[1] Approved

disposal methods for PFAS waste include:

High-Temperature Incineration: This method can permanently destroy PFAS but must be

done in a specialized hazardous waste incinerator.[7][8]

Hazardous Waste Landfills: These landfills are designed with stringent controls to prevent

the leaching of hazardous materials into the environment.[7][8]

Deep Well Injection: This involves injecting liquid PFAS waste into deep, geologically

stable underground formations.[7][8]

Always consult with your institution's environmental health and safety department to ensure

compliance with all applicable regulations.

Diagrammatic Workflow for Safe Handling of Perfluorooctadecanoic Acid
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A flowchart outlining the safe handling workflow for Perfluorooctadecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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